6-(2-hydroxyethyl)-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-(2-hydroxyethyl)-4-(3-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C15H17N3O3/c1-9-3-2-4-10(7-9)13-12-11(16-15(21)17-13)8-18(5-6-19)14(12)20/h2-4,7,13,19H,5-6,8H2,1H3,(H2,16,17,21)
• InChI Key: XCXMDSMBRKWLMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2C3=C(CN(C3=O)CCO)NC(=O)N2
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

6-(2-hydroxyethyl)-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C15H17N3O3 and its molecular weight is 287.319. The purity is usually 95%.
BenchChem offers high-quality 6-(2-hydroxyethyl)-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-hydroxyethyl)-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Human Neutrophil Elastase Inhibition

Research has highlighted the utility of derivatives similar to the specified compound as inhibitors of human neutrophil elastase (HNE), suggesting potential for treating diseases or conditions involving HNE activity. Specifically, these compounds have been tested for their inhibitory activity towards HNE, showing promise for topical pulmonary applications via inhalation, underscoring their therapeutic potential in respiratory conditions (Expert Opinion on Therapeutic Patents, 2009).

Electrocatalytic Applications

A study focused on the electrocatalytic cyclization of related pyrimidine-diones, resulting in the selective formation of substituted spirobarbituric dihydrofurans. This process underscores the compound's relevance in synthetic chemistry, particularly in creating cyclic structures with potential pharmaceutical applications (Mendeleev Communications, 2021).

Luminescent Polymers

The incorporation of pyrrolopyrimidine-dione units into polymers to create highly luminescent materials has been explored, indicating its application in the development of new materials for optoelectronic devices. These polymers exhibit strong fluorescence, making them suitable for various applications in electronics and photonics (Macromolecules, 2008).

Organic Solar Cells

Another application involves the synthesis of an alcohol-soluble n-type conjugated polyelectrolyte based on pyrrolo[3,4-c]pyrrole-1,4-dione for use as an electron transport layer in inverted polymer solar cells. This material improves the power conversion efficiency of the solar cells, showcasing the compound's potential in renewable energy technologies (Macromolecules, 2015).